Robustic acid
Overview
Description
Robustic acid is a coumarin solated from Millettia thonningii.
Scientific Research Applications
Topoisomerase I Inhibitors :Robustic acid derivatives have been studied for their potential as topoisomerase I inhibitors. Alkyl and benzyl derivatives of this compound, such as compound 2g, have shown significant inhibitory activity and cytotoxicity against various cancer cell lines. These derivatives act by arresting tumor cells in the G1 phase of the cell cycle and inducing apoptosis, suggesting their potential utility in cancer treatment (Chen et al., 2020).
Anticancer Activity :A series of 4-acyloxy this compound derivatives have been synthesized to evaluate their anticancer activity. Some of these compounds have shown potent in-vitro cytotoxicity against various human cancer cell lines, including leukemic, lung carcinoma, hepatic carcinoma, and cervical carcinoma cells. These compounds exhibit low toxicity to normal cells while being effective against cancerous cells, highlighting their potential as antitumor drugs (Chen et al., 2019).
Quantum Dots in Nanodevices :While not directly related to this compound, studies on the robustness of nanotechnology applications, such as the use of quantum dots in nanodevices, indicate the broader field of research in which this compound derivatives could potentially be applied. Quantum dots offer robust assays for single molecule microscopy in biological research (Guo & Wei, 2005).
Biological Robustness Theory :In a more theoretical context, studies on biological robustness, while not directly involving this compound, contribute to the understanding of how robustness operates in biological systems. This knowledge can be relevant when considering the application of this compound derivatives in biological contexts (Kitano, 2007).
Antimicrobial Activity :this compound and alpinumisoflavones isolated from Millettia thonningii have been studied for their antimicrobial activities. These compounds demonstrated significant inhibitory effects against Staphylococcus aureus and Salmonella typhi, suggesting their potential application in treating bacterial infections (Harrison et al., 2019).
properties
CAS RN |
5307-59-5 |
|---|---|
Molecular Formula |
C22H20O6 |
Molecular Weight |
380.39 |
IUPAC Name |
6-hydroxy-5-methoxy-7-(4-methoxyphenyl)-2,2-dimethylpyrano[3,2-g]chromen-8-one |
InChI |
InChI=1S/C22H20O6/c1-22(2)10-9-14-15(28-22)11-16-18(20(14)26-4)19(23)17(21(24)27-16)12-5-7-13(25-3)8-6-12/h5-11,23H,1-4H3 |
InChI Key |
MBZKDBQDALOSRP-UHFFFAOYSA-N |
SMILES |
CC1(C=CC2=C(O1)C=C3C(=C2OC)C(=C(C(=O)O3)C4=CC=C(C=C4)OC)O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Robustic acid; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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